Cas no 339099-48-8 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl-)

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl-, is a specialized triazole derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure incorporates dichloro-methoxyphenyl and difluorophenyl substituents, which may enhance binding affinity and selectivity in biological systems. The compound's triazole core offers stability and versatility, while the methyl group at the 5-position can influence metabolic properties. This product is of interest for its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting fungal or microbial pathways. Its well-defined structure and purity make it suitable for method development and structure-activity relationship studies in medicinal chemistry.
1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- structure
339099-48-8 structure
Product Name:1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl-
CAS No:339099-48-8
MF:C17H12Cl2F2N4O2
MW:413.205588340759
CID:5270610
Update Time:2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl-
    • Inchi: 1S/C17H12Cl2F2N4O2/c1-8-22-16(17(26)23-13-4-3-9(20)5-12(13)21)24-25(8)14-7-15(27-2)11(19)6-10(14)18/h3-7H,1-2H3,(H,23,26)
    • InChI Key: IFIFZVDEQLXUPK-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(OC)=C(Cl)C=C2Cl)C(C)=NC(C(NC2=CC=C(F)C=C2F)=O)=N1

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- Pricemore >>

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Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl-

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 339099-48-8): A Comprehensive Overview

1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 339099-48-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a triazole ring, a methoxyphenyl group, and difluorophenyl substituents. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The triazole ring is a key functional group in this compound, known for its stability and ability to form hydrogen bonds. This property makes it an attractive scaffold for drug design, as it can enhance the solubility and bioavailability of the molecule. The 1-(2,4-dichloro-5-methoxyphenyl) and N-(2,4-difluorophenyl)-5-methyl substituents further modulate the compound's interactions with biological targets, potentially improving its selectivity and efficacy.

Recent studies have highlighted the potential of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are well-known for their antifungal properties, and this specific compound has shown promising activity against a range of fungal pathogens. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal pathogens responsible for serious infections.

In addition to its antifungal properties, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. A study published in the Cancer Research journal reported that this compound effectively inhibited the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by targeting specific signaling pathways involved in cell survival and proliferation.

The mechanism of action of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the inhibition of enzymes involved in nucleic acid synthesis or protein synthesis. Another possibility is the modulation of cellular signaling pathways that regulate cell growth and survival. Further research is needed to elucidate these mechanisms and optimize the compound for clinical use.

In terms of pharmacokinetics and pharmacodynamics, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- has shown favorable properties. Preclinical studies have demonstrated good oral bioavailability and a favorable safety profile. However, more extensive studies are required to fully assess its pharmacological properties and potential side effects.

The development of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- as a therapeutic agent is an ongoing process. Clinical trials are currently underway to evaluate its efficacy and safety in humans. Early results from phase I trials have been encouraging, with the compound showing promising antifungal and anticancer activity without significant adverse effects.

In conclusion, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,4-dichloro-5-methoxyphenyl)-N-(2,4-difluorophenyl)-5-methyl- (CAS No. 339099-48-8) is a promising compound with potential applications in antifungal and anticancer therapy. Its unique structural features and biological activity make it an attractive candidate for further development. Ongoing research aims to optimize its properties and advance it towards clinical use.

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